Cas no 1613050-29-5 (4-Bromo-2-iodo-6-(trifluoromethyl)phenol)
1613050-29-5 structure
Product Name:4-Bromo-2-iodo-6-(trifluoromethyl)phenol
CAS No:1613050-29-5
MF:C7H3BrF3IO
MW:366.901804208755
CID:4609113
PubChem ID:90190108
Update Time:2024-11-06
4-Bromo-2-iodo-6-(trifluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2-iodo- 6-(trifluoromethyl)phenol
- AMY37301
- 4-bromo-2-iodo-6-(trifluoromethyl)phenol
- 4-Bromo-2-iodo-6-(trifluoromethyl) phenol
- D77587
- SCHEMBL15757953
- CS-W000285
- DB-167265
- 1613050-29-5
- 4-Bromo-2-iodo-6-(trifluoromethyl)phenol
-
- Inchi： 1S/C7H3BrF3IO/c8-3-1-4(7(9,10)11)6(13)5(12)2-3/h1-2,13H
- InChI Key： CLICENPKDWGPNG-UHFFFAOYSA-N
- SMILES： IC1=CC(=CC(C(F)(F)F)=C1O)Br
Computed Properties
- Exact Mass: 365.83641g/mol
- Monoisotopic Mass: 365.83641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 20.2
4-Bromo-2-iodo-6-(trifluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1049601-100mg |
4-Bromo-2-iodo- 6-(trifluoromethyl)phenol |
1613050-29-5 | 97% | 100mg |
￥2097.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1049601-250mg |
4-Bromo-2-iodo- 6-(trifluoromethyl)phenol |
1613050-29-5 | 97% | 250mg |
￥4207.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1049601-1g |
4-Bromo-2-iodo- 6-(trifluoromethyl)phenol |
1613050-29-5 | 97% | 1g |
￥8414.00 | 2023-11-21 |
4-Bromo-2-iodo-6-(trifluoromethyl)phenol Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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